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Compound of Interest

Compound Name: Pinometostat

Cat. No.: B612198 Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

handling and disposal of investigational compounds like Pinometostat are paramount for

ensuring personnel safety and environmental protection. Pinometostat (also known as EPZ-

5676) is a potent, selective small-molecule inhibitor of the DOT1L histone methyltransferase.[1]

[2] Adherence to strict disposal protocols is essential due to its potential hazards, including

being harmful if swallowed, causing skin and serious eye irritation, and potential respiratory

irritation.[3] Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[4]

This guide provides a comprehensive, step-by-step operational plan for the safe disposal of

Pinometostat, aligning with standard laboratory safety practices and regulatory guidelines.

I. Immediate Safety and Handling Protocols
Before beginning any procedure that involves Pinometostat, it is crucial to be familiar with its

safety profile and the necessary handling precautions.

Personal Protective Equipment (PPE) and Engineering Controls: Always handle Pinometostat
in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or

aerosols.[3][4] A comprehensive PPE strategy is mandatory and includes:

Eye Protection: Safety goggles with side-shields.[3]

Hand Protection: Chemical-resistant protective gloves.[3]
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Body Protection: An impervious lab coat or clothing.[3]

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or

when handling the powder form.[3]

Accessible safety showers and eye wash stations are essential in any laboratory where

Pinometostat is handled.[3]

Storage: Proper storage is critical to maintaining the compound's stability and preventing

accidental exposure.

Store Pinometostat in a tightly sealed container in a cool, dry, and well-ventilated place.[3]

[4]

For long-term storage, maintain the powdered form at -20°C and solutions at -80°C.[1][4]

The storage area should be secure and locked.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15593/Pinometostat-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15593/Pinometostat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b612198?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15593/Pinometostat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b612198?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15593/Pinometostat-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC4242.html
https://www.medchemexpress.com/EPZ-5676.html
https://dcchemicals.com/msds/MSDS_DC4242.html
https://file.medchemexpress.com/batch_PDF/HY-15593/Pinometostat-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class & Precautionary Statements Description

GHS Classification

Acute toxicity, oral (Category 4); Skin

corrosion/irritation (Category 2); Serious eye

damage/eye irritation (Category 2A); Specific

target organ toxicity, single exposure (Category

3); Acute and Chronic Aquatic Toxicity (Category

1).[3][4]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation. H410:

Very toxic to aquatic life with long lasting effects.

[3][4]

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

hands thoroughly after handling. P270: Do not

eat, drink or smoke when using this product.

P280: Wear protective gloves/protective

clothing/eye protection/face protection. P273:

Avoid release to the environment.[3][4]

First Aid (Response)

Eyes: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and call a

physician. Skin: Wash with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. Ingestion: Rinse mouth. Do NOT

induce vomiting. Call a physician. Inhalation:

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[3]

II. Step-by-Step Disposal Procedure
The primary directive for the disposal of Pinometostat is to manage it as hazardous chemical

waste in accordance with all local, state, and federal regulations.[3] In-lab chemical
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neutralization is not recommended. The following protocol outlines the standard operational

procedure for waste collection and disposal.

Experimental Protocol: Hazardous Waste Segregation and Collection

Waste Minimization: Before generating waste, employ strategies to minimize the volume of

chemical waste produced. This includes ordering the smallest necessary quantity of the

chemical, maintaining a chemical inventory to avoid redundant purchases, and reducing the

scale of experiments when feasible.[5]

Waste Identification: All waste streams containing Pinometostat must be treated as

hazardous chemical waste. This includes:

Unused or expired pure Pinometostat powder.

Stock solutions (typically in DMSO).[6]

Contaminated consumables (e.g., pipette tips, tubes, vials).

Contaminated PPE (e.g., gloves).

Rinsate from cleaning contaminated glassware.

Container Selection:

Use only designated and appropriate hazardous waste containers, which are preferably

made of plastic and have a secure, sealable lid.[5]

For liquid waste (e.g., solutions in DMSO), use a non-reactive container with a screw cap.

For solid waste (e.g., contaminated tips, vials, gloves), use a designated solid chemical

waste container or a securely lined cardboard box specifically for this purpose.

Labeling:

Affix a "Hazardous Waste" label to the container before adding the first piece of waste.[5]

Clearly write "Pinometostat Waste" on the label.
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List all chemical constituents and their approximate percentages, including solvents (e.g.,

DMSO ~99%, Pinometostat <1%).

Indicate the relevant hazards by checking the appropriate boxes on the label (e.g., Toxic).

Accumulation and Storage:

Keep waste containers securely closed at all times, except when adding waste.[5]

Store the waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[5] Do not move waste between different

rooms for storage.

Disposal of "Empty" Containers:

The original Pinometostat container is not considered "empty" by regulatory standards

simply because all visible product has been removed.[7]

For acutely hazardous materials, containers must be triple-rinsed with a suitable solvent.

[7]

The rinsate generated from this process must be collected and disposed of as hazardous

liquid waste.[7]

After rinsing, remove or deface the original product label before disposing of the container

in the appropriate solid waste stream (e.g., lab glass disposal).[7]

Requesting Waste Pickup:

Once a waste container is full or has been stored for the maximum allowable time (often

up to 12 months, provided accumulation limits are not exceeded), contact your institution's

Environmental Health and Safety (EHRS) department to schedule a waste pickup.[5]

III. Accidental Release Measures
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.
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Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated.[3]

Utilize PPE: Don full personal protective equipment as described in Section I.[3]

Containment: Prevent the spill from spreading or entering drains or water courses.[3]

Cleanup:

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[3]

For powder spills, carefully sweep or scoop the material to avoid creating dust.

Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol.

[3]

Disposal: Collect all contaminated materials (absorbent, PPE, etc.) into a designated

hazardous waste container, label it appropriately, and dispose of it according to the protocol

in Section II.[3]

Caption: Workflow for the proper segregation and disposal of Pinometostat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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